Cas no 884497-56-7 (3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid)
3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid is a synthetic organic compound featuring a benzoic acid core linked to a dimethyl-substituted isoindoline moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and materials research. The compound's rigid, bicyclic isoindoline component enhances stability, while the carboxylic acid group provides reactivity for further derivatization. Its well-defined aromatic system and electron-rich environment make it suitable for applications in medicinal chemistry, particularly as a building block for drug discovery. The dimethyl groups contribute to steric and electronic modulation, influencing binding interactions in biological systems. This compound is typically characterized by high purity and consistent performance in synthetic applications.
884497-56-7 structure
Product Name:3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid
CAS No:884497-56-7
MF:C17H17NO2
MW:267.322384595871
CID:1085876
PubChem ID:954476
Update Time:2025-06-08
3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5,6-Dimethylisoindolin-2-yl)benzoic acid
- 3-(5,6-dimethyl-1,3-dihydro-2H-isoindol-2-yl)benzoic acid(SALTDATA: FREE)
- 3-(5,6-dimethyl-1,3-dihydroisoindol-2-yl)benzoic acid
- 3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid
- SR-01000086753-1
- SR-01000086753
- CHEMBRDG-BB 6423819
- 884497-56-7
- DTXSID60359268
- EN300-18275548
- STK278429
- AKOS001685448
- 3-(5,6-dimethyl-1,3-dihydro-2H-isoindol-2-yl)benzoic acid
- DB-324266
-
- MDL： MFCD04482158
- Inchi： 1S/C17H17NO2/c1-11-6-14-9-18(10-15(14)7-12(11)2)16-5-3-4-13(8-16)17(19)20/h3-8H,9-10H2,1-2H3,(H,19,20)
- InChI Key： FAGPZTWSFDKCIQ-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)N1CC2C=C(C)C(C)=CC=2C1)=O
Computed Properties
- Exact Mass: 267.12600
- Monoisotopic Mass: 267.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54000
- LogP: 3.58680
3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18275548-1.0g |
3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid |
884497-56-7 | 1g |
$0.0 | 2023-06-03 | ||
| Enamine | EN300-18275548-1g |
3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid |
884497-56-7 | 1g |
$0.0 | 2023-09-19 |
3-(5,6-dimethyl-2,3-dihydro-1H-isoindol-2-yl)benzoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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